Cas no 885280-21-7 (4-Thiazolemethanamine,2-(2-bromophenyl)-)

4-Thiazolemethanamine,2-(2-bromophenyl)- structure
885280-21-7 structure
Product Name:4-Thiazolemethanamine,2-(2-bromophenyl)-
CAS No:885280-21-7
MF:C10H9BrN2S
MW:269.160859823227
CID:711742
PubChem ID:57355270
Update Time:2025-04-19

4-Thiazolemethanamine,2-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolemethanamine,2-(2-bromophenyl)-
    • [2-(2-bromophenyl)-1,3-thiazol-4-yl]methanamine
    • [2-(2-BROMOPHENYL)THIAZOL-4-YL]METHYLAMINE
    • 2-(2-bromophenyl)-4-Thiazolemethanamine
    • C-[2-(2-BROMO-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
    • (2-(2-BROMOPHENYL)THIAZOL-4-YL)METHANAMINE
    • [2-(2-BROMO-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
    • 4-Thiazolemethanamine,2-(2-bromophenyl)
    • AKOS010533773
    • 4-Thiazolemethanamine, 2-(2-bromophenyl)-
    • AB27120
    • DTXSID80723008
    • 1-[2-(2-Bromophenyl)-1,3-thiazol-4-yl]methanamine
    • FT-0750737
    • 885280-21-7
    • Inchi: 1S/C10H9BrN2S/c11-9-4-2-1-3-8(9)10-13-7(5-12)6-14-10/h1-4,6H,5,12H2
    • InChI Key: ZZZQAZNPNXHCJN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=NC(=CS1)CN

Computed Properties

  • Exact Mass: 267.96700
  • Monoisotopic Mass: 267.96698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15000
  • LogP: 3.73160

4-Thiazolemethanamine,2-(2-bromophenyl)- Pricemore >>

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